4-[(3,4-Difluorophenyl)amino]-1,2-dihydroquinazoline-2-thione

• IUPAC Name: 4-(3,4-difluoroanilino)-4aH-quinazoline-2-thione
• InChI: InChI=1S/C14H9F2N3S/c15-10-6-5-8(7-11(10)16)17-13-9-3-1-2-4-12(9)18-14(20)19-13/h1-7,9H,(H,17,19,20)
• InChI Key: YWYCRHBKFJFIRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2C(=NC(=S)N=C2NC3=CC(=C(C=C3)F)F)C=C1
• Molecular Formula: C14H9F2N3S
• Molecular Weight: 289.31 g/mol

Description

4-[(3,4-Difluorophenyl)amino]-1,2-dihydroquinazoline-2-thione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DFQA and has a molecular weight of 298.3 g/mol. DFQA is a member of the quinazoline family and has a unique chemical structure that makes it an interesting compound for scientific research.

Mechanism of Action

DFQA exerts its anticancer activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. DFQA has been found to inhibit the activity of tyrosine kinase, which is an enzyme that plays a crucial role in the growth and proliferation of cancer cells. DFQA also induces apoptosis, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells from the body.
Biochemical and Physiological Effects:
DFQA has been found to have various biochemical and physiological effects on the body. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of tyrosine kinase. DFQA has also been found to have anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFQA in lab experiments is its potent anticancer activity against various types of cancer cells. DFQA is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using DFQA in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the research on DFQA. One of the future directions is to study the potential use of DFQA as an antiviral agent against other viruses. Another future direction is to investigate the potential use of DFQA in combination with other anticancer agents to enhance its anticancer activity. Additionally, further studies are needed to determine the potential toxicity of DFQA in vivo and its safety profile.

Synthesis Methods

DFQA can be synthesized using various methods, including the condensation reaction of 3,4-difluoroaniline and 2-thiouracil. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the formation of pure DFQA. Other methods of synthesis include the reaction of 3,4-difluoroaniline with 2-chloro-1,3-dimethylimidazolinium chloride followed by the reaction with thiourea.

Scientific Research Applications

DFQA has been extensively studied for its potential applications in various fields of scientific research such as medicinal chemistry, biochemistry, and pharmacology. DFQA has been found to have potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. It has also been studied for its potential use as an antiviral agent against the hepatitis C virus.